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Compound of Interest

5-[Bis(2-
Compound Name:

hydroxyethyl)aminojpentan-2-one
CAS No.: 86271-48-9

Cat. No.: B3057908

Get Quote

\ J

Core Identity & Strategic Significance in Pharmaceutical
Synthesis

CAS Number: 86271-48-9 Chemical Formula: C
H
NO

Molecular Weight: 189.25 g/mol IUPAC Name: 5-[Bis(2-hydroxyethyl)amino]pentan-2-one
Synonyms: 2-Pentanone, 5-[bis(2-hydroxyethyl)amino]-; Hydroxychloroquine Diethanol
Impurity.[2]

Executive Summary

5-[Bis(2-hydroxyethyl)amino]pentan-2-one is a specialized bifunctional intermediate
primarily utilized in the synthesis of amino-quinoline antimalarials and as a critical reference
standard for impurity profiling in the manufacturing of Hydroxychloroquine (HCQ).
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Structurally, it consists of a pentan-2-one backbone with a tertiary amine at the

-position, substituted with two hydroxyethyl groups. This distinguishes it from the more common
HCQ intermediate, 5-[ethyl(2-hydroxyethyl)amino]pentan-2-one (CAS 74509-79-8). Its
presence is often indicative of diethanolamine contamination in the starting materials or side-
reactions during reductive amination processes.

Key Applications:

o Impurity Reference Standard: Essential for identifying "Bis-hydroxyethyl" impurities in HCQ
API (Active Pharmaceutical Ingredient) per ICH Q3A/B guidelines.

e Drug Design Scaffold: Precursor for "Dihydroxychloroquine" analogs and novel
lysosomotropic agents.

o Nitrosamine Risk Assessment: A structural precursor to N-nitrosodiethanolamine (NDELA)
analogs if exposed to nitrosating agents.

Chemical Properties & Characterization

This compound exhibits high polarity due to the presence of two hydroxyl groups and a tertiary
amine, making it significantly more hydrophilic than its mono-ethyl analog.
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Property Specification |/ Description

) Viscous liquid or low-melting solid
Physical State )
(hygroscopic).

Highly soluble in water, methanol, ethanol, and
Solubility chloroform. Poorly soluble in non-polar solvents

(hexane, ether).

Predicted >300°C (dec.); Distillable only under

Boiling Point )
high vacuum (<1 mmHg).
pKa (Predicted) ~9.5 (Amine), ~14 (Hydroxyls).
Stable under neutral conditions. Susceptible to
Stability intramolecular cyclization (pyrrolidine formation)
under strong reducing conditions.
The ketone moiety undergoes nucleophilic
Reactivity addition; the hydroxyl groups are susceptible to

esterification; the amine is prone to N-oxidation.

Synthesis & Production Protocols

The synthesis of CAS 86271-48-9 follows a classic nucleophilic substitution pathway (N-
alkylation), utilizing 5-chloro-2-pentanone and diethanolamine.

Mechanistic Pathway

The reaction proceeds via an S

2 mechanism where the secondary amine (diethanolamine) attacks the alkyl halide (5-chloro-2-
pentanone). A base is required to neutralize the generated HCI and drive the equilibrium
forward.

Experimental Protocol (Self-Validating System)

Reagents:

e 5-Chloro-2-pentanone (1.0 eq) [CAS 5891-21-4][3][4]
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Diethanolamine (1.2 eq) [Excess prevents over-alkylation]
Potassium Carbonate (K

CO
) or Triethylamine (1.5 eq)

Solvent: Acetonitrile (ACN) or Ethanol.

Step-by-Step Methodology:

Preparation: In a 3-neck round-bottom flask equipped with a reflux condenser and dropping
funnel, dissolve Diethanolamine (12.6 g, 0.12 mol) and K

CO
(20.7 g, 0.15 mol) in dry Acetonitrile (150 mL).

Addition: Heat the mixture to 50°C. Add 5-Chloro-2-pentanone (12.05 g, 0.1 mol) dropwise
over 30 minutes. Note: Slow addition minimizes exothermicity.

Reflux: Raise temperature to reflux (80-82°C) and stir for 6—8 hours.

o Validation Point: Monitor reaction progress via TLC (Mobile phase: MeOH/DCM 1:9). The
spot for 5-chloro-2-pentanone (Rf ~0.8) should disappear; the product spot (Rf ~0.3) will
appear.[4]

Workup: Cool to room temperature. Filter off inorganic salts (KCI/K
CO

).

Concentration: Evaporate the solvent under reduced pressure (Rotavap).

Purification: The residue is a viscous oil. Purify via vacuum distillation (high vacuum required
due to high BP) or column chromatography (Silica gel, DCM -> 10% MeOH/DCM).

Synthesis Workflow Diagram
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. Critical Process Parameters :

Time: 6-8h

Temp: 80°C

5-Chloro-2-pentanone 5-[Bis(2-hydroxyethyl)amino]
(Electrophile) +K2CO3/ACN  jmemmm—m————— _Iw pentan-2-one
1

Transition State
(SN2 Attack)

1
Diethanolamine V¥—"_ = S========--=d \
(Nucieophile) HCI (Scavenged by Base)

Click to download full resolution via product page
Caption: S
2 Alkylation pathway for the synthesis of CAS 86271-48-9 from chloropentanone precursors.

Applications in Drug Development & Quality Control
Hydroxychloroquine (HCQ) Impurity Profiling

In the commercial synthesis of HCQ, the target intermediate is the N-ethyl-N-hydroxyethyl
analog. However, if the starting amine (N-ethylethanolamine) contains Diethanolamine as an
impurity, CAS 86271-48-9 is formed.

o Regulatory Requirement: Manufacturers must quantify this impurity to ensure it remains
below the qualification threshold (typically <0.15% for APIS).

o Detection: LC-MS/MS is the preferred method due to the compound's lack of a strong UV
chromophore.
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Nitrosamine Risk (Critical Safety Insight)

The structure contains a tertiary amine with two hydroxyethyl chains. Under nitrosating
conditions (e.g., presence of nitrites in excipients or acidic manufacturing steps), this molecule
can undergo dealkylation or nitrosation to form N-nitrosodiethanolamine (NDELA), a potent
carcinogen.

e Actionable Insight: Avoid using sodium nitrite in any step involving this intermediate. Test
final drug products for NDELA if this intermediate is used.

Structural Relationship Diagram

HCQ Intermediate CAS 86271-48-9
(Ethyl-Hydroxyethyl) (Bis-Hydroxyethyl)
Ay

\
\

. : \
-~ Trace Impurity ° Nitrosation Risk
Standard Route'.. (Co-elution Risk) \\ (Safety Alert)
» A
N-Nitrosodiethanolamine
(Carcinogen)

Hydroxychloroquine API

Click to download full resolution via product page

Caption: Structural relationship between the target molecule, HCQ synthesis, and potential
nitrosamine risks.

Handling & Safety Data
e Hazard Classification: Irritant (Skin/Eye).[5]
» Storage: Hygroscopic. Store under inert gas (Nitrogen/Argon) at 2-8°C.

 Incompatibility: Strong oxidizing agents, acid chlorides, anhydrides (will react with OH
groups).

e PPE: Nitrile gloves, safety goggles, and fume hood are mandatory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Technical Guide: 5-[Bis(2-hydroxyethyl)amino]pentan-2-
one]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3057908/docs#technical-guide-5-bis-2-hydroxyethyl-
amino-pentan-2-one]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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